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Compound of Interest

Compound Name: Methyl 2,4,6-trimethoxybenzoate

CAS No.: 29723-28-2

Cat. No.: B1584764

Get Quote

Methyl 2,4,6-trimethoxybenzoate is a highly functionalized aromatic compound featuring a

benzene ring substituted with three methoxy groups and a methyl ester.[1] The strategic

placement of the electron-donating methoxy groups at the ortho- and para-positions relative to

the ester functionality profoundly influences the molecule's electronic properties, reactivity, and

steric profile. This unique architecture makes it a valuable intermediate in organic synthesis

and a subject of interest in medicinal chemistry and materials science.[1] This guide provides a

comprehensive overview of its core chemical properties, synthesis, and characterization,

offering field-proven insights for researchers, scientists, and drug development professionals.

Core Physicochemical and Structural Properties
A foundational understanding of a molecule begins with its fundamental physical and structural

characteristics. These properties dictate its behavior in different solvents, its analytical

signatures, and its potential interactions with other molecules.

Table 1: Physicochemical Properties of Methyl 2,4,6-trimethoxybenzoate
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Property Value Source

IUPAC Name
methyl 2,4,6-
trimethoxybenzoate

PubChem[2]

Molecular Formula C₁₁H₁₄O₅ PubChem[2]

Molecular Weight 226.23 g/mol PubChem[2]

CAS Number 29723-28-2 PubChem[2]

Appearance
Colorless to pale yellow liquid

or solid
CymitQuimica[1]

Solubility

Soluble in organic solvents like

acetone, chloroform, ether,

and benzene

Biosynth[3]

| Canonical SMILES | COC1=CC(=C(C(=C1)OC)C(=O)OC)OC | PubChem[2] |

Synthesis Pathway: Overcoming Steric Hindrance
The synthesis of Methyl 2,4,6-trimethoxybenzoate is most commonly achieved through the

esterification of its parent carboxylic acid, 2,4,6-trimethoxybenzoic acid. The primary challenge

in this transformation is the significant steric hindrance posed by the two methoxy groups at the

ortho positions (C2 and C6). These groups physically obstruct the approach of the nucleophile

(methanol) to the electrophilic carbonyl carbon of the carboxylic acid.

Causality Behind Experimental Choice: Fischer-Speier
Esterification
The Fischer-Speier esterification is the chosen method due to its simplicity and cost-

effectiveness. It involves reacting the carboxylic acid with an excess of alcohol in the presence

of a strong acid catalyst.

Excess Alcohol: Using methanol as the solvent drives the equilibrium towards the product

side, in accordance with Le Châtelier's principle, maximizing the yield.
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Strong Acid Catalyst (e.g., H₂SO₄): The catalyst protonates the carbonyl oxygen of the

carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl

carbon, making it more susceptible to nucleophilic attack by the weakly nucleophilic

methanol. This activation is crucial to overcome the steric barrier presented by the ortho-

substituents.

Heat: The reaction requires elevated temperatures to provide the necessary activation

energy to surmount the sterically hindered transition state.

2,4,6-Trimethoxybenzoic Acid Methanol (Excess)
Concentrated H₂SO₄ (catalyst)

Mix Reflux
(e.g., 65°C)

Heat
1. Neutralization (e.g., NaHCO₃)
2. Extraction (e.g., Ethyl Acetate)

3. Drying (e.g., MgSO₄)

Cool & Quench Column Chromatography
or Recrystallization

Isolate Crude Methyl 2,4,6-trimethoxybenzoatePure Product

Methyl 2,4,6-trimethoxybenzoate

¹H NMR IR Spectroscopy Mass Spec

Aromatic H (~6.1 ppm)
Methoxy/Ester H (~3.8 ppm)

reveals

C=O stretch (~1730 cm⁻¹)
C-O stretch (~1200 cm⁻¹)

reveals

Molecular Ion Peak
(m/z = 226)

reveals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 29723-28-2: Methyl 2,4,6-trimethoxybenzoate [cymitquimica.com]
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2. Methyl 2,4,6-trimethoxybenzoate | C11H14O5 | CID 289740 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. biosynth.com [biosynth.com]

To cite this document: BenchChem. [Introduction: The Significance of a Polysubstituted
Aromatic Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584764/docs#introduction-the-significance-of-a-
polysubstituted-aromatic-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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